Reviving lithium cobalt oxide-based lithium secondary batteries-toward a higher energy density
Chemical Society Reviews Pub Date: 2018-06-29 DOI: 10.1039/C8CS00322J
Abstract
By breaking through the energy density limits step-by-step, the use of lithium cobalt oxide-based Li-ion batteries (LCO-based LIBs) has led to the unprecedented success of consumer electronics over the past 27 years. Recently, strong demands for the quick renewal of the properties of electronic products every so often have resulted in smarter, larger screened, more lightweight devices with longer standby times that have pushed the energy density of LCO-based LIBs nearly to their limit. As a result, with the aim of achieving a higher energy density and lifting the upper cut-off voltage of LCO above 4.45 V (vs. Li/Li+), the development of LCO-based all-solid-state lithium batteries (ASSLBs) with a Li metal anode and LCO-based full cells with high-performance anodes have become urgent scientific and technological requirements. This review summarizes the key challenges of synthesizing LCO-based LBs with a higher energy density from the perspectives of structure and interface stability, and gives an account of effective modification strategies in view of the electrodes, liquid electrolytes, binders, separators, solid electrolytes and LCO-based full cells. The improvement mechanisms of these modification strategies and the controversy over them are also analyzed critically. Moreover, some perspectives regarding the remaining challenges for LCO-based LBs towards a higher energy density and possible future research focuses are also presented.
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